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Compound of Interest

Compound Name: 1,2-Diphenylethane-D14

Cat. No.: B1357025

Technical Guide: 1,2-Diphenylethane-D14

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for laboratory professionals. A
complete Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for 1,2-
Diphenylethane-D14 is not readily available in the public domain. The information presented
herein is a consolidation of data for the non-deuterated analogue, 1,2-Diphenylethane, and
general safety protocols for handling chemical compounds in a research setting. All laboratory
work should be conducted under the supervision of a qualified professional and in accordance
with institutional and regulatory safety standards.

Introduction

1,2-Diphenylethane-D14 is the deuterium-labeled form of 1,2-Diphenylethane.[1] Deuterated
compounds are valuable tools in drug discovery and development, particularly in
pharmacokinetic and metabolic studies, where they can serve as tracers for quantification.[1]
This guide provides a summary of the available safety and handling information to support its
use in a research environment.

Chemical and Physical Properties

Quantitative data for 1,2-Diphenylethane-D14 is limited. The following table includes data for
both the deuterated and non-deuterated forms for comparison.
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Property 1,2-Diphenylethane-D14 1,2-Diphenylethane
CAS Number 94371-89-8[1][2] 103-29-7[3]

Molecular Formula C14D14[1][2] Ci4H14[4]

Molecular Weight 196.35 g/mol [1][2] 182.26 g/mol [4]
Appearance Not specified Off-white solid[4]
Melting Point Not specified 49 - 53 °C[4]

Boiling Point Not specified 284 °C @ 760 mmHg[4]
Flash Point Not specified 129 °C[4]

Specific Gravity Not specified 1.010[4]

Solubility Not specified Insoluble in water[4]

Hazard Identification and Safety Precautions

While specific hazard data for 1,2-Diphenylethane-D14 is not available, the safety information
for the non-deuterated analogue, 1,2-Diphenylethane, and related compounds suggests that it
should be handled with care in a laboratory setting. The following is a summary of potential
hazards and recommended precautions.

GHS Label Elements for Analogue Compounds

Safety data sheets for similar, non-deuterated compounds such as 1,2-diamino-1,2-
diphenylethane indicate the following hazard statements[5]:

e H315: Causes skin irritation.[5]
o H319: Causes serious eye irritation.[5]
o H335: May cause respiratory irritation.[5]

Signal Word: Warning[5]

Recommended Personal Protective Equipment (PPE)
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A risk assessment should be conducted before handling. The following PPE is generally

recommended:

PPE

Standard

Eye Protection

Safety glasses with side-shields or goggles.[3]
[6]

Hand Protection

Compatible chemical-resistant gloves.[3]

Skin and Body Protection

Laboratory coat.

Respiratory Protection

Use in a well-ventilated area or with a fume
hood.[6]

Experimental Protocols and Handling

Detailed experimental protocols for the use of 1,2-Diphenylethane-D14 are not publicly

available. The following are generalized procedures for the safe handling and use of chemical

reagents in a research laboratory.

General Handling Workflow

The following diagram illustrates a standard workflow for handling chemical reagents.
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Caption: General Chemical Handling Workflow
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First Aid Measures

The following first aid measures are based on general laboratory safety principles and

information for analogue compounds.[3][5]

Exposure Route

First Aid Protocol

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. Seek medical attention.[3][5]

Skin Contact

Immediately wash skin with soap and plenty of
water. Remove contaminated clothing. Seek

medical attention if irritation persists.[3][5]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention.[5]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[3][5]

Spill and Disposal Procedures

Spill Response

The logical flow for responding to a chemical spill is outlined below.
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Chemical Spill Response
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i
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Caption: Chemical Spill Response

Waste Disposal

All waste containing 1,2-Diphenylethane-D14 should be treated as chemical waste.[5] Dispose
of contents and container in accordance with local, regional, and national regulations.[3][5] Do
not allow the product to enter drains.[3]
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Storage and Stability

o Storage: Store in a cool, dry, and well-ventilated place.[3] Keep the container tightly closed.

[31[5]
o Stability: The non-deuterated analogue is stable under recommended storage conditions.[4]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[4]

Toxicological and Ecological Information

To the best of our knowledge, the chemical, physical, and toxicological properties of 1,2-
Diphenylethane-D14 have not been thoroughly investigated.[5] No carcinogenicity data is
available from IARC, NTP, or OSHA for the non-deuterated analogue.[5] Ecotoxicity data is not
available.[7] Avoid release to the environment.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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